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Compound of Interest

Compound Name:
4-Chloro-2-(methylthio)-5-

(trifluoromethyl)pyrimidine

Cat. No.: B3030563 Get Quote

An In-Depth Guide to the Synthesis of 4-Chloro-2-(methylthio)-5-
(trifluoromethyl)pyrimidine: Protocols, Mechanisms, and Applications

Introduction
4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine is a pivotal halogenated and

trifluoromethylated heterocyclic compound. With the chemical formula C₆H₄ClF₃N₂S and CAS

Number 919116-36-2, this pyrimidine derivative serves as a highly versatile building block in

the realms of pharmaceutical and agrochemical development.[1] Its unique structural

arrangement, featuring a reactive chlorine atom at the C4 position, a methylthio group at C2,

and an electron-withdrawing trifluoromethyl group at C5, imparts a distinct reactivity profile.

This makes it a valuable intermediate for synthesizing a wide array of more complex molecules,

including potent bioactive compounds for anticancer therapies and advanced herbicidal agents.

[2][3] This guide provides a comprehensive overview of its synthesis, including detailed

protocols, mechanistic insights, safety considerations, and key applications.

Physicochemical and Safety Profile
A thorough understanding of the compound's properties is essential for its handling, storage,

and application in further synthetic steps.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 919116-36-2 [1]

Molecular Formula C₆H₄ClF₃N₂S [3]

Molecular Weight 228.62 g/mol [1]

Appearance
White to yellowish crystalline

solid
[3]

Melting Point 92-95 °C [3]

| Solubility | Soluble in organic solvents such as chloroform, dimethyl sulfide, and

dimethylformamide. |[3] |

Safety and Handling:

4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine is an organic compound with potential

toxicity and should be handled with care.[3]

Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat. All manipulations should be

performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[3]

Reactivity Hazards: Avoid contact with strong oxidizing agents and combustibles to prevent

fire or explosion risks.[3] Store in a cool, dry, well-ventilated area under an inert atmosphere

(e.g., at 2-8°C).[1]

Waste Disposal: Dispose of chemical waste and residues in accordance with local, state,

and federal regulations.[3]

Synthetic Pathway and Mechanism
The most common and reliable synthesis of 4-Chloro-2-(methylthio)-5-
(trifluoromethyl)pyrimidine involves the chlorination of its corresponding hydroxyl precursor,

4-hydroxy-2-(methylthio)-6-(trifluoromethyl)pyrimidine (CAS 16097-62-4).[4][5] This

transformation is a standard procedure in heterocyclic chemistry, typically employing

phosphorus oxychloride (POCl₃) as both the chlorinating agent and solvent.
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Reaction Scheme:
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4-Hydroxy-2-(methylthio)-5-(trifluoromethyl)pyrimidine

+ POCl₃
(Chlorinating Agent)

Δ (Heat)

4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine

Figure 1. Chlorination of the pyrimidin-4-ol precursor.
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1. Reaction Setup

2. Reagent Addition & Reflux

Charge flask with starting
material and POCl₃

3. Reaction Quenching

Heat to reflux (e.g., 100-110°C)
Monitor by TLC/LC-MS

4. Aqueous Work-up

Cool to 0°C
Slowly add to ice-water

5. Extraction

Neutralize with NaHCO₃

6. Drying & Concentration

Extract with DCM
Wash with brine

7. Purification

Dry over Na₂SO₄

Evaporate solvent

Final Product

Recrystallization or
Column Chromatography

Figure 2. Step-by-step experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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